An In-depth Technical Guide to 4-Bromo-2-fluoro-3-formylpyridine for Researchers and Drug Development Professionals
An In-depth Technical Guide to 4-Bromo-2-fluoro-3-formylpyridine for Researchers and Drug Development Professionals
Introduction: 4-Bromo-2-fluoro-3-formylpyridine is a halogenated and functionalized pyridine derivative that holds significant promise as a versatile building block in medicinal chemistry and drug discovery. Its unique substitution pattern, featuring a reactive aldehyde group, a bromine atom amenable to cross-coupling reactions, and a fluorine atom to modulate physicochemical properties, makes it a valuable scaffold for the synthesis of complex bioactive molecules, particularly kinase inhibitors. This technical guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and applications in the development of novel therapeutics.
Core Chemical Properties
4-Bromo-2-fluoro-3-formylpyridine is a solid at room temperature with the chemical formula C₆H₃BrFNO.[1] A summary of its key chemical identifiers and properties is presented in Table 1.
| Property | Value | Reference |
| CAS Number | 128071-77-2 | [1] |
| Molecular Formula | C₆H₃BrFNO | [1] |
| Molecular Weight | 204.00 g/mol | |
| Appearance | Solid | |
| Synonyms | 4-Bromo-2-fluoronicotinaldehyde, 4-bromo-2-fluoropyridine-3-carbaldehyde | [1] |
Synthesis and Spectroscopic Data
Spectroscopic data is crucial for the characterization of 4-Bromo-2-fluoro-3-formylpyridine. Although specific spectra were not found in the initial searches, typical analytical techniques for a compound of this nature would include:
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¹H NMR: To determine the number and environment of protons on the pyridine ring and the aldehyde group.
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¹³C NMR: To identify the carbon skeleton, including the pyridine ring carbons, the formyl carbon, and the carbons bearing the halogen substituents.
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Mass Spectrometry: To confirm the molecular weight and isotopic pattern, which would be characteristic due to the presence of bromine.
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Infrared (IR) Spectroscopy: To identify the characteristic stretching frequency of the aldehyde carbonyl group.
Reactivity and Synthetic Utility
The chemical reactivity of 4-Bromo-2-fluoro-3-formylpyridine is dictated by its three key functional groups: the aldehyde, the bromine atom, and the fluorine atom. This trifecta of reactivity provides medicinal chemists with a versatile platform for molecular elaboration.
Reactions of the Aldehyde Group
The formyl group at the 3-position is a versatile handle for a variety of chemical transformations. These reactions are fundamental in building molecular complexity and introducing diverse pharmacophores.
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Reductive Amination: The aldehyde can be converted into an amine through reaction with a primary or secondary amine in the presence of a reducing agent (e.g., sodium triacetoxyborohydride). This is a powerful method for introducing substituted amino groups.
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Wittig Reaction: Reaction with a phosphorus ylide can convert the aldehyde into an alkene, allowing for the extension of the carbon chain and the introduction of various substituents.
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Oxidation: The aldehyde can be oxidized to a carboxylic acid, which can then be used in amide bond formation or other transformations.
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Reduction: The aldehyde can be reduced to a primary alcohol, providing another point for further functionalization.
A generalized workflow for the functionalization of the aldehyde group is depicted below:
Reactions of the Bromine Atom
The bromine atom at the 4-position is particularly valuable for carbon-carbon and carbon-heteroatom bond-forming reactions, most notably palladium-catalyzed cross-coupling reactions.
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Suzuki-Miyaura Coupling: This reaction allows for the formation of a new carbon-carbon bond by coupling the pyridine core with a boronic acid or ester. This is a widely used method for synthesizing biaryl compounds, which are common motifs in kinase inhibitors.
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Buchwald-Hartwig Amination: This reaction enables the formation of carbon-nitrogen bonds, allowing for the introduction of various amine functionalities at the 4-position.
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Sonogashira Coupling: This reaction facilitates the formation of a carbon-carbon triple bond by coupling with a terminal alkyne.
The general workflow for these cross-coupling reactions is shown below:
Applications in Drug Discovery and Medicinal Chemistry
The pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs. The specific substitution pattern of 4-Bromo-2-fluoro-3-formylpyridine makes it an attractive starting material for the synthesis of targeted therapies, particularly kinase inhibitors. The strategic incorporation of fluorine can enhance metabolic stability and binding affinity of drug candidates.
While specific examples of drugs synthesized directly from 4-Bromo-2-fluoro-3-formylpyridine are not prevalent in the reviewed literature, the utility of related bromo-fluoro-anilines in the synthesis of complex heterocyclic systems, such as imidazo[4,5-c]pyridines, has been demonstrated. These larger ring systems are often designed to target the ATP-binding site of kinases.
Case Study: Conceptual Application in Kinase Inhibitor Synthesis
A hypothetical synthetic strategy towards a novel kinase inhibitor could involve a multi-step sequence starting from 4-Bromo-2-fluoro-3-formylpyridine.
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Suzuki-Miyaura Coupling: The bromine atom could be reacted with a suitable boronic acid to install a key recognition motif for the target kinase.
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Reductive Amination: The aldehyde group could then be functionalized to introduce a solubilizing group or another pharmacophoric element.
This dual functionalization approach allows for the rapid generation of a library of diverse compounds for structure-activity relationship (SAR) studies.
Below is a conceptual workflow for the synthesis of a potential kinase inhibitor:
Experimental Protocols
Detailed experimental protocols for reactions involving 4-Bromo-2-fluoro-3-formylpyridine would need to be developed and optimized. However, based on standard laboratory procedures for similar compounds, the following provides a general framework.
General Procedure for Suzuki-Miyaura Coupling
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To a reaction vessel, add 4-Bromo-2-fluoro-3-formylpyridine (1 equivalent), the desired boronic acid or ester (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, 2-3 equivalents).
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The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen).
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A degassed solvent system (e.g., dioxane/water, toluene/ethanol/water) is added.
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The reaction mixture is heated to a temperature between 80-110 °C and stirred until the starting material is consumed (monitored by TLC or LC-MS).
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Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent, and washed with water and brine.
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The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
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The crude product is purified by column chromatography on silica gel.
General Procedure for Reductive Amination
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To a solution of 4-Bromo-2-fluoro-3-formylpyridine (1 equivalent) in a suitable solvent (e.g., dichloromethane, dichloroethane), add the desired primary or secondary amine (1-1.2 equivalents).
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The mixture is stirred at room temperature for a short period to allow for imine formation.
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A reducing agent, such as sodium triacetoxyborohydride (1.5-2 equivalents), is added portion-wise.
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The reaction is stirred at room temperature until completion (monitored by TLC or LC-MS).
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The reaction is quenched with a saturated aqueous solution of sodium bicarbonate.
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The aqueous layer is extracted with an organic solvent.
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The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.
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The crude product is purified by column chromatography.
Conclusion
4-Bromo-2-fluoro-3-formylpyridine is a highly functionalized pyridine derivative with significant potential as a building block in drug discovery. Its orthogonal reactivity allows for selective and sequential modification of its aldehyde and bromo functionalities, enabling the synthesis of diverse and complex molecular architectures. For researchers and scientists in the field of medicinal chemistry, this compound represents a valuable tool for the development of novel therapeutics, particularly in the area of kinase inhibition. Further exploration of its synthetic applications is warranted to fully unlock its potential in the creation of next-generation medicines.
